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Compound of Interest

Compound Name: Tamra-peg8-nhs

Cat. No.: B15137605 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the critical storage and handling conditions

for TAMRA-PEG8-NHS (Tetramethylrhodamine-Polyethylene Glycol-N-hydroxysuccinimide

ester). Adherence to these guidelines is essential to ensure the reagent's integrity, reactivity,

and successful application in bioconjugation, drug development, and various research assays.

Introduction to TAMRA-PEG8-NHS
TAMRA-PEG8-NHS is a fluorescent labeling reagent that combines the bright, orange-red

fluorescence of the TAMRA dye with a hydrophilic 8-unit polyethylene glycol (PEG) spacer,

terminating in an amine-reactive N-hydroxysuccinimide (NHS) ester. This reagent is widely

used for the covalent labeling of primary amines (-NH₂) present in proteins, peptides,

antibodies, and amine-modified oligonucleotides. The PEG spacer enhances the solubility of

the labeled molecule in aqueous buffers and reduces potential steric hindrance, often leading

to improved conjugation efficiency and functionality of the labeled biomolecule.

Storage and Stability
Proper storage of TAMRA-PEG8-NHS is paramount to prevent degradation and loss of

reactivity. The NHS ester moiety is susceptible to hydrolysis, and the TAMRA fluorophore can

be sensitive to light.

Quantitative Storage and Stability Data:
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While specific long-term stability data for TAMRA-PEG8-NHS is not readily available in public

literature, the following table summarizes the recommended storage conditions and expected

stability based on data for similar TAMRA-PEG-NHS compounds and general knowledge of

NHS esters.
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Parameter Condition Duration
Expected
Stability/Notes

Long-Term Storage
-20°C, in a desiccator,

protected from light
Months to years

This is the

recommended

condition for

maintaining the

integrity and reactivity

of the compound. The

use of a desiccator is

crucial to minimize

hydrolysis of the NHS

ester.

Short-Term Storage

0 - 4°C, in a

desiccator, protected

from light

Days to weeks

Suitable for temporary

storage between

experiments.[1]

Shipping/Transportati

on
Ambient temperature Up to a few weeks

The solid compound is

stable enough for

standard shipping

times.[1] Upon receipt,

it should be

transferred to long-

term storage

conditions as soon as

possible.

In Solution

(Anhydrous

DMSO/DMF)

-20°C, desiccated,

protected from light
1-2 months

Stock solutions in

high-quality,

anhydrous dimethyl

sulfoxide (DMSO) or

dimethylformamide

(DMF) can be stored

frozen.[2] Avoid

repeated freeze-thaw

cycles.

In Aqueous Solution Room Temperature Immediate use NHS esters hydrolyze

rapidly in aqueous
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solutions.[2] Aqueous

solutions should be

prepared immediately

before use and not

stored.

Solubility
The solubility of TAMRA-PEG8-NHS is a critical factor in preparing stock solutions for labeling

reactions. The hydrophilic PEG8 linker enhances its solubility in aqueous buffers compared to

non-pegylated TAMRA-NHS.

Solubility Data for TAMRA-PEG-NHS Esters:

Solvent Solubility Notes

Dimethyl Sulfoxide (DMSO) Soluble

A common solvent for

preparing concentrated stock

solutions.[1][3]

Dimethylformamide (DMF) Soluble

Another suitable solvent for

stock solutions.[1][3] Ensure

the use of high-purity, amine-

free DMF.

Dichloromethane (DCM) Soluble

A potential solvent, though less

common for bioconjugation

applications.[1]

Water Soluble

The PEG linker improves water

solubility.[1] However, for

preparing concentrated stock

solutions, organic solvents are

generally preferred to minimize

hydrolysis before addition to

the reaction buffer.
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Experimental Protocols
Preparation of Stock Solution

Bring the vial of TAMRA-PEG8-NHS to room temperature before opening to prevent

moisture condensation.

Add a sufficient volume of anhydrous DMSO or DMF to the vial to achieve a desired stock

concentration (e.g., 10 mg/mL).

Vortex briefly to ensure complete dissolution.

Store the stock solution at -20°C in a desiccated container, protected from light.

General Protein Labeling Protocol
This protocol is a general guideline and may require optimization for specific proteins and

applications.

Prepare the Protein Solution: Dissolve the protein to be labeled in a suitable amine-free

buffer at a pH of 7.2-9.0. A common choice is 0.1 M sodium bicarbonate or sodium

phosphate buffer at pH 8.3. The optimal pH for the reaction of NHS esters with primary

amines is typically between 8.0 and 8.5. Avoid buffers containing primary amines, such as

Tris, as they will compete with the labeling reaction.

Calculate Reagent Molar Ratio: Determine the desired molar excess of TAMRA-PEG8-NHS
to the protein. A 10-20 fold molar excess is a common starting point, but this should be

optimized to achieve the desired degree of labeling.

Reaction: a. Add the calculated volume of the TAMRA-PEG8-NHS stock solution to the

protein solution while gently vortexing. b. Incubate the reaction for 1-2 hours at room

temperature or overnight at 4°C, protected from light.

Purification: Separate the labeled protein from unreacted dye and byproducts using a

desalting column, dialysis, or size-exclusion chromatography.

Mandatory Visualizations
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Reaction Mechanism of TAMRA-PEG8-NHS with a
Primary Amine

Figure 1: Reaction of TAMRA-PEG8-NHS with a primary amine.
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Figure 2: Experimental workflow for protein labeling.
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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